N-(2-carbamoylphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H15N3O3/c1-11-15(16(21-24-11)12-7-3-2-4-8-12)18(23)20-14-10-6-5-9-13(14)17(19)22/h2-10H,1H3,(H2,19,22)(H,20,23)
• InChI Key: MOVZCRONUOIENV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

The compound “N-(2-carbamoylphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The oxazole ring is substituted with a carbamoylphenyl group, a methyl group, and a phenyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or coupling reactions. For example, the Suzuki-Miyaura reaction is a common method for forming carbon-carbon bonds in complex organic molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like solubility, melting point, boiling point, and reactivity. These properties are determined by the compound’s molecular structure.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if the compound showed promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.